N-(2,5-dimethylphenyl)-2-[3-(4-methoxyphenyl)sulfonyl-4-oxoquinolin-1-yl]acetamide

• IUPAC Name: N-(2,5-dimethylphenyl)-2-[3-(4-methoxyphenyl)sulfonyl-4-oxoquinolin-1-yl]acetamide
• InChI: InChI=1S/C26H24N2O5S/c1-17-8-9-18(2)22(14-17)27-25(29)16-28-15-24(26(30)21-6-4-5-7-23(21)28)34(31,32)20-12-10-19(33-3)11-13-20/h4-15H,16H2,1-3H3,(H,27,29)
• InChI Key: GCDAKPIFSCNNIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CN2C=C(C(=O)C3=CC=CC=C32)S(=O)(=O)C4=CC=C(C=C4)OC
• Molecular Formula: C26H24N2O5S
• Molecular Weight: 476.5 g/mol

Description

N-(2,5-dimethylphenyl)-2-[3-(4-methoxyphenyl)sulfonyl-4-oxoquinolin-1-yl]acetamide is a useful research compound. Its molecular formula is C26H24N2O5S and its molecular weight is 476.55. The purity is usually 95%.
BenchChem offers high-quality N-(2,5-dimethylphenyl)-2-[3-(4-methoxyphenyl)sulfonyl-4-oxoquinolin-1-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,5-dimethylphenyl)-2-[3-(4-methoxyphenyl)sulfonyl-4-oxoquinolin-1-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural Aspects and Properties of Related Compounds

Research into structurally similar compounds, such as isoquinoline derivatives and their interactions with mineral acids, highlights the potential for forming crystalline salts and host–guest complexes. These complexes exhibit notable fluorescence properties, which could be leveraged in materials science for the development of novel fluorescent materials or sensors (Karmakar, Sarma, & Baruah, 2007).

Insecticidal Applications

Pyridine derivatives, sharing a structural motif with the compound , have demonstrated efficacy as insecticides. Specific pyridine derivatives were found to exhibit strong insecticidal activities, suggesting potential agricultural applications for related chemical entities in controlling pest populations (Bakhite, Abd-Ella, El-Sayed, & Abdel-Raheem, 2014).

Analgesic Potential

Capsaicinoid analogs, structurally analogous to the target compound, have been studied for their analgesic properties. The crystal structure analysis of such compounds provides insights into their interaction with biological targets, which could inform the development of new pain relief medications (Park, Park, Lee, & Kim, 1995).

Synthesis and Characterization

Studies on the synthesis and characterization of related compounds, including those with sulfonyl and quinoline components, contribute to the broader understanding of chemical synthesis techniques and the physicochemical properties of such molecules. This knowledge is crucial for the design and development of compounds with specific biological or physical properties (Wenpeng, Mao, Xie, Zhu, Zhang, Shen, & Sun, 2014).